tert-Butyl phenyl carbonate
Overview
Description
Tert-Butyl phenyl carbonate is used in the determination of octanol-water partition coefficients by microemulsion electrokinetic chromatography . It is also used in the synthesis of 2-nitroindoles and as a reagent for mono-Boc protection of α,ω-diamines .
Synthesis Analysis
The synthesis of tert-Butyl phenyl carbonate involves the use of an organic layer dried over anhydrous Na2SO4. The layer is then concentrated to obtain a crude solid, which is purified by column chromatography .Molecular Structure Analysis
The molecular formula of tert-Butyl phenyl carbonate is C11H14O3 . Its molecular weight is 194.23 .Chemical Reactions Analysis
Tert-Butyl phenyl carbonate is used in melt polymerization reactions. Its increased reactivity enables the polymerization of a wide range of monomers .Physical And Chemical Properties Analysis
Tert-Butyl phenyl carbonate is a clear light yellow liquid . It has a density of 1.05 g/mL at 20 °C (lit.) , a boiling point of 83 °C/0.6 mmHg (lit.) , and a flash point of 214°F . It is slightly soluble in water .Scientific Research Applications
Determination of Octanol-Water Partition Coefficients
tert-Butyl phenyl carbonate: is utilized in the determination of octanol-water partition coefficients through microemulsion electrokinetic chromatography . This application is crucial in environmental science and pharmacology, as it helps predict the distribution of substances between aqueous and organic phases, which is essential for understanding the behavior of chemicals in biological systems and their environmental impact.
Synthesis of 2-Nitroindoles
In organic chemistry, tert-Butyl phenyl carbonate serves as a reagent in the synthesis of 2-nitroindoles . 2-Nitroindoles are important intermediates in the production of pharmaceuticals and agrochemicals, and their synthesis using tert-Butyl phenyl carbonate offers a reliable method for researchers to create these compounds.
Mono-Boc Protection of α,ω-Diamines
The compound is also employed as a reagent for mono-Boc protection of α,ω-diamines . This process is significant in peptide synthesis where protecting groups are used to temporarily mask functional groups to prevent unwanted reactions during the synthesis process.
Mechanism of Action
Target of Action
tert-Butyl phenyl carbonate is primarily used as a reagent for mono-Boc protection of α,ω-diamines . This means that its primary targets are α,ω-diamines, which are organic compounds containing two amine groups. The role of this compound is to protect these diamines during chemical reactions, preventing them from reacting with other substances.
Mode of Action
The compound interacts with its targets (α,ω-diamines) through a process known as Boc protection. In this process, the tert-butyl phenyl carbonate molecule binds to the amine groups of the α,ω-diamines, forming a protective layer around them. This prevents the diamines from reacting with other substances in the reaction mixture .
Biochemical Pathways
It is known that the compound plays a crucial role in the synthesis of 2-nitroindoles . Nitroindoles are important intermediates in the synthesis of various pharmaceuticals and bioactive compounds.
Result of Action
The primary result of the action of tert-butyl phenyl carbonate is the successful Boc protection of α,ω-diamines . This allows for the controlled synthesis of complex organic compounds, including 2-nitroindoles . The compound thus plays a crucial role in enabling the synthesis of various pharmaceuticals and bioactive compounds.
Safety and Hazards
Tert-Butyl phenyl carbonate’s vapors may irritate the eyes and respiratory tract, so direct contact should be avoided . During use, appropriate personal protective measures should be taken, such as wearing chemical protective eyewear and gloves . In storage and handling, it should be kept away from oxidizers, strong acids, and sources of ignition or high-temperature environments .
Future Directions
properties
IUPAC Name |
tert-butyl phenyl carbonate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O3/c1-11(2,3)14-10(12)13-9-7-5-4-6-8-9/h4-8H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXWVQHXKKOGTSY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)OC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90216471 | |
Record name | tert-Butyl phenyl carbonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90216471 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl phenyl carbonate | |
CAS RN |
6627-89-0 | |
Record name | Carbonic acid, 1,1-dimethylethyl phenyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6627-89-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | tert-Butyl phenyl carbonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006627890 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6627-89-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=60248 | |
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Record name | tert-Butyl phenyl carbonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90216471 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl phenyl carbonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.911 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | TERT-BUTYL PHENYL CARBONATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/DP3JXG8MSN | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary use of tert-Butyl phenyl carbonate in organic synthesis?
A1: tert-Butyl phenyl carbonate is primarily used as a reagent for the selective protection of amino groups. It exhibits particular utility in the mono-carbamate protection of aliphatic diamines. [] This selective protection is valuable in multi-step synthesis, allowing for the controlled modification of one amino group while the other remains protected.
Q2: Are there any studies on the thermochemical properties of tert-Butyl phenyl carbonate?
A2: Yes, researchers have investigated the thermochemical properties of tert-Butyl phenyl carbonate using both experimental and computational methods. Combustion calorimetry was employed to determine the standard molar enthalpy of formation. [] The enthalpy of vaporization was determined by measuring the temperature dependence of vapor pressure using the transpiration method. [] These experimental values were found to be in good agreement with theoretical values calculated using the G3MP2 method. []
Q3: Has tert-Butyl phenyl carbonate been used in any studies involving transition metal catalysis?
A3: tert-Butyl phenyl carbonate has been utilized in studies investigating the mechanism of palladium-catalyzed oxidative carbonylation of phenol to diphenyl carbonate. [] Specifically, researchers examined the reactivity of a diaryloxy palladium complex, (TMEDA)Pd(OC6H4-p-t-Bu)2, with carbon monoxide under high pressure. [] The results provided insights into a possible reaction pathway for diphenyl carbonate formation involving the insertion of carbon monoxide into a palladium-oxygen bond of tert-Butyl phenyl carbonate. []
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